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Compound of Interest

Compound Name:
4-Amino-1H-pyrazole-3-

carbonitrile

Cat. No.: B1337576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Doxofylline, identified by CAS number 69975-90-6, is a xanthine derivative utilized as a

bronchodilator in the management of respiratory conditions such as asthma and chronic

obstructive pulmonary disease (COPD).[1][2][3] Structurally, it is a methylxanthine that features

a dioxolane group at the N-7 position, which distinguishes it from theophylline and is

associated with a more favorable safety profile.[4][5][6][7] This guide provides a comprehensive

overview of the chemical and physical properties, synthesis, mechanism of action, and

analytical methodologies for Doxofylline.

Chemical and Physical Properties
Doxofylline is a white to off-white crystalline powder.[8][9][10] Its fundamental chemical and

physical characteristics are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 69975-90-6

IUPAC Name
7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethyl-1H-

purine-2,6(3H,7H)-dione[1][4]

Synonyms
Doxophylline, Ansimar, Maxivent, Ventax, 7-

(1,3-Dioxolan-2-ylmethyl)theophylline[8][11][12]

Molecular Formula C₁₁H₁₄N₄O₄[1][4][8]

Molecular Weight 266.25 g/mol [4][8]

SMILES
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC3OCC

O3[1]

InChI Key HWXIGFIVGWUZAO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Data
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Property Value Source

Melting Point 144-146 °C [9][13]

Boiling Point 505.2 ± 53.0 °C at 760 mmHg [13]

Solubility

Soluble in water, acetone,

ethyl acetate, hot methanol,

hot ethanol, benzene, and

chloroform.[8][12] Sparingly

soluble in aqueous buffers.[14]

Soluble in DMSO (≥11.4

mg/mL) and DMF (~20

mg/mL).[14][15]

[8][12][14][15]

pKa 9.87 [16]

LogP -0.9 [4]

UV λmax
272-274 nm (in 0.1 N HCl or

methanol)
[14][17][18][19]

Appearance
White to off-white crystalline

powder
[8][9][10]

Synthesis Protocols
Several synthetic routes for Doxofylline have been reported, primarily involving the N-alkylation

of theophylline. Below are generalized protocols based on patented methods.

Protocol 1: Synthesis via Alkylation of Theophylline with
Bromoacetaldehyde Ethylene Acetal
This method involves the direct alkylation of theophylline.

Materials:

Theophylline

Bromoacetaldehyde ethylene acetal
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Anhydrous sodium carbonate

Purified water

Procedure:

To a reaction vessel, add anhydrous theophylline, anhydrous sodium carbonate, and purified

water.

Stir and heat the mixture to completely dissolve the theophylline.

Add bromoacetaldehyde ethylene acetal dropwise to the reaction mixture.

Heat the mixture to reflux and maintain for several hours until the reaction is complete

(monitored by a suitable chromatographic technique).

Cool the reaction mixture to induce crystallization.

Collect the crude Doxofylline product by suction filtration.

Recrystallize the crude product from a suitable solvent (e.g., a mixture of ethyl acetate and

methanol) to obtain pure Doxofylline.[20][21]

Protocol 2: Synthesis from Theophylline-7-acetaldehyde
and Ethylene Glycol
This method involves a condensation reaction.

Materials:

Theophylline-7-acetaldehyde

Ethylene glycol

p-toluenesulfonic acid (catalyst)

Benzene (solvent)
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Procedure:

In a reaction vessel equipped with a Dean-Stark apparatus, dissolve theophylline-7-

acetaldehyde and ethylene glycol in benzene.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark

trap.

Continue the reaction until no more water is collected.

Wash the reaction mixture with an aqueous solution of sodium bicarbonate.

Dry the organic phase and concentrate it under reduced pressure to yield the crude product.

Purify the crude Doxofylline by recrystallization from ethanol.

Mechanism of Action
Doxofylline exerts its bronchodilator effects primarily through the inhibition of

phosphodiesterase (PDE) enzymes, leading to an increase in intracellular cyclic adenosine

monophosphate (cAMP).[4][22][23] Elevated cAMP levels promote the relaxation of bronchial

smooth muscles, resulting in bronchodilation.[22]

A key distinction from theophylline is Doxofylline's significantly lower affinity for adenosine A1

and A2 receptors.[5][6][11] This characteristic is believed to account for its improved safety

profile, particularly the reduced incidence of cardiac and central nervous system side effects

commonly associated with theophylline.[4][5] Unlike theophylline, Doxofylline does not

significantly interfere with calcium influx into cells.[3][4] Some studies also suggest an

interaction with β2-adrenoceptors, which may contribute to its bronchodilatory and anti-

inflammatory effects.[4][7][24]
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Simplified Signaling Pathway of Doxofylline
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Experimental Workflow for HPLC Analysis of Doxofylline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Doxofylline (CAS
Number: 69975-90-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337576#cas-number-69975-90-6-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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